Receptor tyrosine-protein kinase erbB-2 (952-961)
Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
1. Receptor Interaction and Signal Transduction
ErbB-2, a member of the ErbB family of tyrosine kinases, does not bind ligands but is a preferred heterodimer partner for other family members. This interaction is crucial in receptor transphosphorylation, ligand affinities, and mitogenesis potentiation, influencing cell signaling and cancer development (Tzahar et al., 1996).
2. Role in Cancer Biology
ErbB-2 plays a significant role in the etiology and progression of various human tumors. Its overexpression or activation, common in many cancers, makes it a critical target for understanding cancer biology and developing therapeutic strategies (Hynes, 2005).
3. Receptor Dimerization and Kinase Activation
The dimerization of ErbB receptors, influenced by ligand-dependent interactions, is a prerequisite for kinase activation and downstream cellular responses. This process is vital in understanding various disease processes beyond cancer, such as schizophrenia and hypertension (Linggi & Carpenter, 2006).
4. Intracellular Signaling and Diverse Cellular Pathways
ErbB receptors, including ErbB-2, initiate diverse cellular pathways upon ligand-induced activation. These pathways are crucial for cellular proliferation, differentiation, and migration, and their aberrant activation can lead to malignant transformation (Alroy & Yarden, 1997).
Properties
sequence |
YMIMVKCWMI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Receptor tyrosine-protein kinase erbB-2 (952-961) |
Origin of Product |
United States |
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